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Compound of Interest

Compound Name: Pigment Red 177

Cat. No.: B1361050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pigment Red 177's performance

characteristics against other high-performance red pigments across various binder systems.

The information is intended to assist researchers and professionals in selecting the most

suitable pigments for their specific applications, with a focus on coatings and plastics.

Experimental data, where available from public sources, is presented, alongside detailed

protocols for reproducing and expanding upon these findings.

Executive Summary
Pigment Red 177, an anthraquinone-based pigment, is renowned for its brilliant bluish-red

shade, exceptional lightfastness, and excellent heat and chemical stability.[1] These properties

make it a preferred choice for demanding applications such as automotive coatings, industrial

paints, and specialized plastics.[1][2] This guide compares the performance of Pigment Red
177 with two key alternatives: Pigment Red 254 (a diketopyrrolo-pyrrole, or DPP, pigment) and

Pigment Red 122 (a quinacridone pigment). The comparison is made across three common

binder systems: acrylic, polyurethane, and alkyd resins.

Comparative Performance Data
The following tables summarize the expected performance of Pigment Red 177 and its

alternatives in different binder systems. The data is compiled from technical data sheets and
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industry publications. It is important to note that actual performance can vary depending on the

specific formulation, pigment concentration, and processing conditions.

Table 1: Lightfastness and Weatherability

Pigment Binder System
Lightfastness
(Blue Wool
Scale, 1-8)

Weatherability
(Gray Scale, 1-
5)

Color Change
(ΔE*) after
2000 hours
Xenon Arc

Pigment Red 177 Acrylic 8 4-5 < 2.0

Polyurethane 8 5 < 1.5

Alkyd 7-8 4 < 2.5

Pigment Red 254 Acrylic 8 5 < 1.0

Polyurethane 8 5 < 1.0

Alkyd 8 4-5 < 1.5

Pigment Red 122 Acrylic 8 4 < 3.0

Polyurethane 8 4-5 < 2.5

Alkyd 7 3-4 < 4.0

Note: Lower ΔE values indicate better color stability.

Table 2: Heat Stability
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Pigment Binder System
Maximum
Temperature (°C)

Dwell Time
(minutes)

Pigment Red 177 Polyethylene 280 5

Pigment Red 177 Polypropylene 300 5

Pigment Red 254 Polyethylene 300 5

Pigment Red 254 Polypropylene 320 5

Pigment Red 122 Polyethylene 280 5

Pigment Red 122 Polypropylene 290 5

Table 3: Chemical Resistance (Rating: 5=Excellent, 1=Poor)

Pigment Binder System 5% HCl (24 hr)
5% NaOH (24
hr)

Xylene (1 hr)

Pigment Red 177 Acrylic 5 5 4-5

Polyurethane 5 5 5

Alkyd 5 4-5 4

Pigment Red 254 Acrylic 5 5 5

Polyurethane 5 5 5

Alkyd 5 5 4-5

Pigment Red 122 Acrylic 4-5 4 4

Polyurethane 5 4-5 4-5

Alkyd 4 4 3-4

Experimental Protocols
To ensure accurate and reproducible comparative data, the following standardized

experimental methodologies are recommended.
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Pigment Dispersion and Sample Preparation
A consistent and thorough dispersion of the pigment within the binder is critical for optimal

performance.

Objective: To achieve a uniform dispersion of Pigment Red 177 and its alternatives in acrylic,

polyurethane, and alkyd binder systems.

Apparatus:

High-speed disperser with a Cowles blade

Bead mill

Hegman gauge

Analytical balance

Applicator bar (e.g., Bird-type)

Test panels (e.g., steel, aluminum, or as required by the end application)

Procedure:

Premixing:

Weigh the binder, solvent (if applicable), and pigment according to the desired pigment-to-

binder ratio.

In a suitable container, combine the binder and solvent and mix at low speed.

Gradually add the pigment to the vortex of the mixing liquid.

Increase the speed of the high-speed disperser to create a vortex and mix for 15-20

minutes, or until the pigment is fully wetted.

Milling:
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Transfer the premix to a bead mill charged with appropriate grinding media (e.g.,

zirconium oxide beads).

Mill the dispersion until the desired fineness of grind is achieved, as measured by a

Hegman gauge. A reading of 7 or higher is typically targeted for high-performance

coatings.

Letdown:

Add the remaining components of the formulation (e.g., additional binder, additives) and

mix at a lower speed until uniform.

Application:

Apply the coating to the test panels using an applicator bar to ensure a consistent film

thickness.

Allow the coated panels to cure according to the binder manufacturer's recommendations

(e.g., air dry, bake).

Lightfastness and Weatherability Testing
Standard: Based on ASTM D4303 - Standard Test Methods for Lightfastness of Colorants Used

in Artists' Materials.

Objective: To evaluate the resistance of the pigmented coatings to color change upon exposure

to light.

Apparatus:

Xenon arc weather-ometer

Spectrocolorimeter

Procedure:

Prepare coated panels as described in the dispersion protocol.
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Measure the initial color coordinates (Lab*) of each panel using a spectrocolorimeter.

Expose the panels in a xenon arc weather-ometer according to the parameters specified in

ASTM D4303, Cycle 1 (Daylight Filter).

At specified intervals (e.g., 500, 1000, 2000 hours), remove the panels and measure the

color coordinates again.

Calculate the total color difference (ΔE*) using the CIELAB equation.

Visually assess the panels for any other changes, such as chalking or cracking, and rate

them on a gray scale for weatherability.

Heat Stability Testing
Objective: To determine the maximum temperature a pigment can withstand in a given polymer

without significant color change.

Apparatus:

Two-roll mill or laboratory extruder

Injection molding machine

Spectrocolorimeter

Oven

Procedure:

Compound the pigment into the desired polymer (e.g., polyethylene, polypropylene) at a

specified concentration using a two-roll mill or extruder.

Produce color plaques by injection molding.

Measure the initial color of a control plaque.

Place additional plaques in an oven at a series of increasing temperatures (e.g., 200°C,

220°C, 240°C, etc.) for a set dwell time (e.g., 5 minutes).
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After cooling, measure the color of the heat-exposed plaques and calculate the color

difference (ΔE*) compared to the control.

The heat stability is defined as the highest temperature at which the ΔE* remains below a

specified threshold (e.g., ΔE* < 3).

Chemical Resistance Testing
Standard: Based on ASTM D1308 - Standard Test Method for Effect of Household Chemicals

on Clear and pigmented Organic Finishes.

Objective: To assess the resistance of the pigmented coatings to various chemical agents.

Apparatus:

Pipettes or droppers

Watch glasses

Cotton balls

Procedure:

Prepare cured coated panels.

Place a small amount of the test chemical (e.g., 5% HCl, 5% NaOH, xylene) onto the coated

surface.

For volatile chemicals, cover the spot with a watch glass. For non-volatile chemicals, a

cotton ball saturated with the chemical can be used.

Allow the chemical to remain in contact with the coating for a specified period (e.g., 1 hour,

24 hours).

Wash the panel with water and allow it to dry.

Visually inspect the exposed area for any changes, such as discoloration, blistering,

softening, or loss of gloss.
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Rate the resistance on a scale of 1 to 5, where 5 represents no effect.

Visualizations
The following diagrams illustrate key experimental workflows.
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Caption: Experimental workflow for pigment performance evaluation.
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Caption: Logical relationship of factors influencing coating performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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